Cas no 1427502-77-9 (Methyl 3-Acetyl-4-azaindole-7-carboxylate)

• Product Name: Methyl 3-Acetyl-4-azaindole-7-carboxylate
• CAS No: 1427502-77-9
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 4778740
• Update Time: 2025-10-30

Methyl 3-Acetyl-4-azaindole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-4-azaindole-7-carboxylic acid methyl ester
• Methyl 3-Acetyl-4-azaindole-7-carboxylate

• Inchi： 1S/C11H10N2O3/c1-6(14)8-5-13-9-7(11(15)16-2)3-4-12-10(8)9/h3-5,13H,1-2H3
• InChI Key： KTWIPBWBFUGFTB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=NC2C(C(C)=O)=CNC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 0.6
• Topological Polar Surface Area: 72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Methyl 3-Acetyl-4-azaindole-7-carboxylate

Methyl 3-Acetyl-4-azaindole-7-carboxylate (CAS No. 1427502-77-9): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, Methyl 3-Acetyl-4-azaindole-7-carboxylate (CAS No. 1427502-77-9) has emerged as a pivotal compound for researchers and pharmaceutical developers. This heterocyclic molecule, characterized by its 4-azaindole core and functionalized with acetyl and carboxylate groups, offers unparalleled versatility in drug discovery and material science. Its unique structure makes it a sought-after intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in Methyl 3-Acetyl-4-azaindole-7-carboxylate aligns with the surge in demand for small-molecule therapeutics and precision medicine. Researchers are increasingly exploring its potential in targeting cancer pathways and neurodegenerative diseases, topics that dominate scientific forums and AI-driven search queries. The compound’s azaindole scaffold is particularly notable for its ability to mimic purine bases, enabling interactions with biological targets like ATP-binding sites—a hot topic in drug design optimization.

From a synthetic perspective, CAS 1427502-77-9 is valued for its compatibility with cross-coupling reactions and click chemistry, techniques frequently searched by chemists optimizing high-throughput screening workflows. Its methyl ester group further enhances reactivity, facilitating derivatization into analogs for structure-activity relationship (SAR) studies. Recent publications highlight its role in creating fluorescent probes, addressing the rising demand for bioimaging tools in cellular research.

Beyond pharmaceuticals, Methyl 3-Acetyl-4-azaindole-7-carboxylate finds applications in agrochemicals and electronic materials. Its electron-rich heteroaromatic system contributes to the development of organic semiconductors, a trending area in renewable energy and flexible electronics. This dual utility underscores its relevance to both life sciences and green chemistry initiatives, topics frequently queried in academic and industrial search engines.

Quality and sourcing are critical for researchers working with CAS 1427502-77-9. Reputable suppliers emphasize HPLC purity and batch-to-batch consistency, key concerns for labs validating in vitro assays. Analytical data (e.g., NMR, LC-MS) is often prioritized in procurement discussions, reflecting the compound’s role in lead compound optimization—a recurring theme in AI-assisted literature reviews.

In conclusion, Methyl 3-Acetyl-4-azaindole-7-carboxylate exemplifies the convergence of medicinal chemistry and materials science. Its adaptability to catalyzed transformations and alignment with drug-likeness criteria (e.g., Lipinski’s Rule of Five) ensure its enduring relevance. As the scientific community pivots toward fragment-based drug discovery and AI-aided molecular design, this compound remains a cornerstone for innovation.